Cas no 61244-48-2 (Bicyclo[5.2.2]undecan-8-one)

Bicyclo[5.2.2]undecan-8-one structure
Bicyclo[5.2.2]undecan-8-one structure
Product Name:Bicyclo[5.2.2]undecan-8-one
CAS No:61244-48-2
MF:C11H18O
MW:166.260023593903
CID:487239
PubChem ID:71397837
Update Time:2025-04-19

Bicyclo[5.2.2]undecan-8-one Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[5.2.2]undecan-8-one
    • 61244-48-2
    • DTXSID90819300
    • Inchi: 1S/C11H18O/c12-11-8-9-4-2-1-3-5-10(11)7-6-9/h9-10H,1-8H2
    • InChI Key: DDJVCRRKBXHLGU-UHFFFAOYSA-N
    • SMILES: O=C1CC2CCCCCC1CC2

Computed Properties

  • Exact Mass: 166.13584
  • Monoisotopic Mass: 166.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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